2-(8-Dimethylaminooctylthio)-6-isopropyl-3-pyridyl-2-thienyl ketone citrate

• IUPAC Name: [2-[8-(dimethylamino)octylsulfanyl]-6-propan-2-ylpyridin-3-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C23H34N2OS2/c1-18(2)20-14-13-19(22(26)21-12-11-17-27-21)23(24-20)28-16-10-8-6-5-7-9-15-25(3)4/h11-14,17-18H,5-10,15-16H2,1-4H3
• InChI Key: HAGHKJDWBDSFKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=C(C=C1)C(=O)C2=CC=CS2)SCCCCCCCCN(C)C
• Molecular Formula: C23H34N2OS2
• DSSTOX Substance ID: DTXSID00926317
• Molecular Weight: 418.7 g/mol
• CAS No.: 129184-48-1

Description

This compound has shown significant potential in the treatment of neurodegenerative diseases and cancer due to its ability to inhibit the enzyme prolyl oligopeptidase with a very low inhibition constant (Ki) of 0.95 nanomolar .

Scientific Research Applications

Y-29794 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the inhibition of prolyl oligopeptidase and its effects on various biochemical pathways

Biology: Investigated for its potential neuroprotective effects in models of neurodegenerative diseases

Medicine: Explored as a potential therapeutic agent for the treatment of cancer, particularly triple-negative breast cancer.

Industry: Utilized in the development of new drugs and therapeutic strategies targeting prolyl oligopeptidase

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Y-29794 involves several steps, starting with the preparation of the core structure, followed by the introduction of functional groups necessary for its biological activity. The synthetic route typically involves the use of organic solvents and reagents under controlled temperature and pressure conditions. Specific details on the exact synthetic route and reaction conditions are proprietary and not publicly disclosed .

Industrial Production Methods

Industrial production of Y-29794 would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This would include the use of automated reactors, purification systems, and quality control measures to maintain consistency and compliance with regulatory standards .

Chemical Reactions Analysis

Types of Reactions

Y-29794 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another

Common Reagents and Conditions

Common reagents used in the reactions involving Y-29794 include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various organic solvents. Reaction conditions typically involve controlled temperatures, pressures, and pH levels to ensure the desired chemical transformations .

Major Products Formed

The major products formed from the reactions involving Y-29794 depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may yield reduced derivatives .

Mechanism of Action

Y-29794 exerts its effects by selectively and covalently inhibiting prolyl oligopeptidase. This enzyme is involved in the cleavage of short peptides on the C-terminal side of proline residues. By inhibiting this enzyme, Y-29794 disrupts various biochemical pathways, including the IRS1-AKT-mTORC1 pathway, which is involved in cell survival and proliferation. This inhibition leads to reduced cell proliferation and increased cell death in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Z-Pyroglutamyl-prolinal: Another potent inhibitor of prolyl oligopeptidase with subnanomolar inhibition constants.

Z-Pro-prolinal: Similar to Z-Pyroglutamyl-prolinal, this compound also inhibits prolyl oligopeptidase with high potency.

SUAM-14748: A fatty acyl proline derivative that inhibits prolyl oligopeptidase.

Uniqueness of Y-29794

Y-29794 is unique due to its ability to penetrate the blood-brain barrier and its long-lasting inhibition of prolyl oligopeptidase. This makes it particularly valuable for research in neurodegenerative diseases and cancer .